Cas no 2287268-77-1 (2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid)

2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid is a structurally unique compound featuring a bicyclo[1.1.1]pentane core, a rigid scaffold known for enhancing metabolic stability and bioavailability in medicinal chemistry applications. The 2-chlorophenyl substituent contributes to targeted binding interactions, while the tert-butoxycarbonyl (Boc)-protected amino acid moiety offers synthetic versatility for further functionalization. This compound is particularly valuable in drug discovery as a constrained building block, enabling the exploration of three-dimensional chemical space while maintaining favorable physicochemical properties. Its well-defined stereochemistry and modular design make it suitable for peptide mimetics and small-molecule therapeutics, particularly in central nervous system (CNS) targets where rigid frameworks are advantageous.
2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid structure
2287268-77-1 structure
Product Name:2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
CAS No:2287268-77-1
MF:C18H22ClNO4
MW:351.8245844841
CID:6158625
PubChem ID:137945961
Update Time:2025-10-23

2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
    • EN300-6761337
    • 2287268-77-1
    • 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
    • Inchi: 1S/C18H22ClNO4/c1-16(2,3)24-15(23)20-13(14(21)22)18-8-17(9-18,10-18)11-6-4-5-7-12(11)19/h4-7,13H,8-10H2,1-3H3,(H,20,23)(H,21,22)
    • InChI Key: ALLLJYZOKFHKKV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C12CC(C(C(=O)O)NC(=O)OC(C)(C)C)(C1)C2

Computed Properties

  • Exact Mass: 351.1237359g/mol
  • Monoisotopic Mass: 351.1237359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 75.6Ų

2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6761337-0.05g
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-77-1 95.0%
0.05g
$1513.0 2025-03-13
Enamine
EN300-6761337-0.1g
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-77-1 95.0%
0.1g
$1585.0 2025-03-13
Enamine
EN300-6761337-0.25g
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-77-1 95.0%
0.25g
$1657.0 2025-03-13
Enamine
EN300-6761337-0.5g
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-77-1 95.0%
0.5g
$1728.0 2025-03-13
Enamine
EN300-6761337-1.0g
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-77-1 95.0%
1.0g
$1801.0 2025-03-13
Enamine
EN300-6761337-2.5g
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-77-1 95.0%
2.5g
$3530.0 2025-03-13
Enamine
EN300-6761337-5.0g
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-77-1 95.0%
5.0g
$5221.0 2025-03-13
Enamine
EN300-6761337-10.0g
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-77-1 95.0%
10.0g
$7742.0 2025-03-13

Additional information on 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid

Research Briefing on 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid (CAS: 2287268-77-1)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of bicyclo[1.1.1]pentane (BCP) derivatives as bioisosteres for phenyl rings, offering improved metabolic stability and pharmacokinetic properties. Among these, the compound 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid (CAS: 2287268-77-1) has emerged as a promising candidate for further investigation due to its unique structural features and potential therapeutic applications.

The synthesis and characterization of this compound have been reported in recent literature, with a focus on its utility as a building block for drug discovery. The presence of the BCP core, combined with the 2-chlorophenyl and tert-butoxycarbonyl (Boc)-protected amino acid moieties, confers distinct physicochemical properties that are advantageous for targeting specific biological pathways. Computational studies suggest that this compound may exhibit enhanced binding affinity to certain protein targets, although experimental validation is still underway.

Preliminary pharmacological evaluations indicate that 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid demonstrates favorable solubility and permeability profiles, making it a suitable candidate for oral administration. Additionally, its stability under physiological conditions has been confirmed through in vitro assays, which is a critical factor for further development.

Current research efforts are directed towards elucidating the compound's mechanism of action and identifying potential therapeutic targets. Given its structural similarity to known bioactive molecules, it is hypothesized that this compound may have applications in central nervous system (CNS) disorders, inflammatory diseases, or oncology. Collaborative studies between academic and industrial research groups are expected to provide more insights into its biological activity in the near future.

In conclusion, 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid represents a novel chemical entity with significant potential in drug discovery. Its unique structural attributes and promising preliminary data warrant further investigation to fully exploit its therapeutic capabilities. Continued research will be essential to validate its efficacy and safety in preclinical and clinical settings.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.